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Compound of Interest

Compound Name: 2-Methyl-2-phenyl-1,3-dioxolane

Cat. No.: B8808167 Get Quote

CAS Number: 3674-77-9

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-2-phenyl-1,3-dioxolane,

a versatile chemical compound with significant applications in organic synthesis and potential

relevance in medicinal chemistry. This document details its chemical and physical properties,

provides in-depth experimental protocols for its synthesis and use, and explores the broader

biological context of the 1,3-dioxolane scaffold.

Chemical and Physical Properties
2-Methyl-2-phenyl-1,3-dioxolane, also known as acetophenone ethylene ketal, is a cyclic

ketal.[1][2] Its core structure consists of a 1,3-dioxolane ring with a methyl and a phenyl group

attached to the C2 position.[1][2] This structure makes it a valuable protecting group for the

carbonyl functionality of acetophenone.

Table 1: Physicochemical Properties of 2-Methyl-2-phenyl-1,3-dioxolane
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Property Value Source(s)

CAS Number 3674-77-9 [1][3]

Molecular Formula C₁₀H₁₂O₂ [1][2][3]

Molecular Weight 164.20 g/mol [1][2][3]

IUPAC Name
2-methyl-2-phenyl-1,3-

dioxolane
[2]

Synonyms

Acetophenone ethylene ketal,

1,3-Dioxolane, 2-methyl-2-

phenyl-

[1][2][3]

Appearance
Not explicitly stated, likely a

liquid

Boiling Point Data not consistently available [4]

Melting Point Data not consistently available [4]

Density Data not consistently available [4]

Spectroscopic Data
The structural identity of 2-Methyl-2-phenyl-1,3-dioxolane can be confirmed through various

spectroscopic techniques.

Table 2: Key Spectroscopic Data for 2-Methyl-2-phenyl-1,3-dioxolane

Technique Key Data Points Source(s)

¹³C NMR Spectra available for viewing. [2][5]

GC-MS

Mass spectrum characterized

by major fragments. Top peak

at m/z 149, second highest at

m/z 105.

[2]

IR Spectroscopy
Vapor phase IR spectrum

available.
[2][5]
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Experimental Protocols
The following sections provide detailed methodologies for the synthesis, application, and

deprotection of 2-Methyl-2-phenyl-1,3-dioxolane.

Synthesis of 2-Methyl-2-phenyl-1,3-dioxolane
(Acetophenone Protection)
The most common method for the synthesis of 2-Methyl-2-phenyl-1,3-dioxolane is the acid-

catalyzed reaction of acetophenone with ethylene glycol.[6][7] The reaction is an equilibrium,

and to drive it towards the product, water is typically removed azeotropically using a Dean-

Stark apparatus.[7][8]

Experimental Protocol: Synthesis of 2-Methyl-2-phenyl-1,3-dioxolane

Materials:

Acetophenone

Ethylene glycol (1.1 - 1.5 equivalents)

p-Toluenesulfonic acid (PTSA) (catalytic amount, e.g., 0.01-0.05 equivalents)

Toluene (as solvent)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

add acetophenone, toluene, and ethylene glycol.

Add a catalytic amount of p-toluenesulfonic acid to the mixture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.researchgate.net/publication/242225865_Microwave_assisted_synthesis_of_benzophenone_and_acetophenone_ethylene_ketals
https://www.organic-chemistry.org/protectivegroups/carbonyl/dioxanes-dioxolanes.htm
https://www.organic-chemistry.org/protectivegroups/carbonyl/dioxanes-dioxolanes.htm
https://www.benchchem.com/pdf/Technical_Support_Center_2_Methyl_1_3_dioxolane_Synthesis.pdf
https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8808167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture to reflux. The water-toluene azeotrope will begin to collect in the Dean-

Stark trap.

Continue refluxing until no more water is collected in the trap, indicating the completion of

the reaction.

Allow the reaction mixture to cool to room temperature.

Quench the reaction by adding saturated aqueous sodium bicarbonate solution to

neutralize the acid catalyst.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude 2-Methyl-2-phenyl-1,3-dioxolane.

The product can be further purified by vacuum distillation.

A microwave-assisted variation of this synthesis has been reported to achieve high conversion

and yields in shorter reaction times.[6]

Application as a Protecting Group in Organic Synthesis
The primary utility of 2-Methyl-2-phenyl-1,3-dioxolane is as a protecting group for the

carbonyl functionality of acetophenone and related methyl ketones.[1] The dioxolane ring is

stable under basic, nucleophilic, and reductive conditions, allowing for chemical

transformations on other parts of a molecule without affecting the protected carbonyl group.[7]

[9]

Logical Workflow for the Use of 2-Methyl-2-phenyl-1,3-dioxolane as a Protecting Group

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.researchgate.net/publication/242225865_Microwave_assisted_synthesis_of_benzophenone_and_acetophenone_ethylene_ketals
https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_of_2_Methyl_1_3_Dioxolane_in_Pharmaceutical_Manufacturing_Advanced_Protocols_and_Methodologies.pdf
https://www.organic-chemistry.org/protectivegroups/carbonyl/dioxanes-dioxolanes.htm
https://www.benchchem.com/pdf/2_Methyl_1_3_Dioxolane_A_Versatile_Protecting_Group_for_Carbonyls_in_Organic_Synthesis.pdf
https://www.benchchem.com/product/b8808167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8808167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Carbonyl Protection and Deprotection

Starting Material
with Carbonyl Group

Protection (Ketalization)
Acetophenone + Ethylene Glycol

Acid Catalyst (e.g., PTSA)

Protected Intermediate
(2-Methyl-2-phenyl-1,3-dioxolane derivative)

Further Synthetic Steps
(Reaction at other functional groups)

Modified Protected Intermediate

Deprotection (Hydrolysis)
Aqueous Acid (e.g., HCl, H2SO4)

Final Product
with Regenerated Carbonyl Group
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Potential Biological Activities of 1,3-Dioxolane Derivatives

1,3-Dioxolane Scaffold

Antimicrobial Activity Antiviral Activity Anticancer Activity Modulation of
Multidrug Resistance (MDR)

Bacterial Cell Wall Synthesis

Inhibition

Viral Replication

Inhibition

Cancer Cell Proliferation

Inhibition

P-glycoprotein (P-gp)
Efflux Pump

Modulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-2-phenyl-1,3-
dioxolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8808167#2-methyl-2-phenyl-1-3-dioxolane-cas-
number-3674-77-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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